Cas no 2093277-79-1 (1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate)

• Product Name: 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate
• CAS No: 2093277-79-1
• MF: C₂₀H₃₃NO₆
• MW: 383.479126691818
• CID: 4823285
• Update Time: 2025-06-15

1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate Chemical and Physical Properties

Names and Identifiers

• 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate

• Inchi： 1S/C20H33NO6/c1-20(2,3)26-18(24)12-10-8-6-4-5-7-9-11-13-19(25)27-21-16(22)14-15-17(21)23/h4-15H2,1-3H3
• InChI Key： LNBVSPHHVKQUNS-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC(=O)ON1C(CCC1=O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 507
• XLogP3: 3.9
• Topological Polar Surface Area: 90

Additional information on 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate

Professional Introduction to 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate (CAS No. 2093277-79-1)

1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate, a compound with the chemical identifier CAS No. 2093277-79-1, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bulky and functionalized groups in its molecular framework suggests a versatile reactivity that could be exploited for various synthetic pathways.

The core structure of this compound consists of a dodecanedioate backbone, which is a well-known moiety in organic synthesis for its ability to participate in coordination chemistry and polymerization reactions. The introduction of a tert-butyl group at the first carbon position enhances the steric bulk of the molecule, influencing its solubility and interactions with biological targets. This modification is particularly noteworthy in the context of drug design, where steric hindrance can play a critical role in determining binding affinity and selectivity.

The most distinctive feature of 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate is the incorporation of a 2,5-dioxopyrrolidin-1-yl substituent at the twelfth carbon position. This heterocyclic group is known for its stability and ability to engage in hydrogen bonding interactions, making it an attractive component for designing molecules with enhanced binding properties. The dioxopyrrolidine ring is particularly interesting because it can serve as a scaffold for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in dioxopyrrolidine derivatives due to their potential as bioactive molecules. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate aligns well with this trend, as it combines the stability of the dioxopyrrolidine ring with the reactivity of the dodecanedioate group. This combination opens up possibilities for designing molecules that can interact with multiple biological targets simultaneously.

The synthesis of this compound involves multiple steps that highlight the sophistication of modern organic chemistry techniques. The introduction of the tert-butyl group requires careful consideration to ensure regioselectivity and yield optimization. Similarly, the attachment of the dioxopyrrolidin-1-yl moiety demands precise control over reaction conditions to avoid unwanted side products. Advances in catalytic methods and asymmetric synthesis have made it possible to achieve these transformations with high efficiency and purity.

One of the most compelling aspects of 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate is its potential as a building block for more complex pharmaceutical entities. By modifying different parts of its structure, chemists can generate a library of derivatives with varying biological activities. This approach is particularly valuable in drug discovery pipelines where high-throughput screening is used to identify lead compounds.

The compound's unique structural features also make it an attractive candidate for studying molecular interactions at a fundamental level. Computational chemistry techniques have been increasingly used to predict how such molecules might bind to biological targets like enzymes and receptors. These studies not only provide insights into the compound's mechanism of action but also help in rationalizing structure-activity relationships.

In conclusion, 1-Tert-Butyl 12-(2,5-dioxopyrrolidin-1-yl)dodecanedioate represents a significant contribution to the field of pharmaceutical chemistry. Its intricate molecular architecture and functional versatility make it a valuable tool for both synthetic chemists and medicinal biologists. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.